4-o-Galloylbergenin
Overview
Description
4-O-Galloylbergenin is a bergenin derivative that can be isolated from the rhizome of Ardisia gigantifolia . It is a natural product with a molecular weight of 480.4 g/mol .
Molecular Structure Analysis
The molecular structure of 4-O-Galloylbergenin is represented by the formula C21H20O13 . The exact structure can be found in various chemical databases .Physical And Chemical Properties Analysis
4-O-Galloylbergenin is a natural product with a molecular weight of 480.4 g/mol . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the retrieved papers.Scientific Research Applications
Anti-Arthritic Effect
- Field : Pharmacology
- Application : Bergenin and its metabolite 11-O-(4’-O-methyl galloyl)-bergenin have shown anti-arthritic effects .
- Method : The anti-arthritic effect was tested on rat hind paws. Arthritis was induced by intraplantar injection of 0.1 mL of complete Freund’s adjuvant (CFA) into the subplantar tissue of the hind paw .
- Results : The study showed that the methanolic extract of C. capitella and its metabolite 11-O-(4’-O-methyl galloyl)-bergenin, isolated from aerial parts, had an anti-arthritic effect on rat hind paws .
Anticancer Activity
- Field : Oncology
- Application : Bergenin has been suggested to possess strong anticancer activity .
- Method : The potential mechanisms of action for bergenin’s postulated anticancer activity were examined using computational techniques .
- Results : The study found that bergenin is nontoxic according to modern toxicity measures. The optimized structure of bergenin was obtained at the DFT-B3LYP/6-31G (d) level of theory. Potential biological targets of bergenin were identified using reverse docking calculations. Reverse docking results suggested that galectin-3 is a potential target of bergenin .
Antimalarial Activity
- Field : Pharmacology
- Application : Bergenin has shown potential antimalarial activity .
- Method : The antimalarial activity of bergenin was tested in vitro and in vivo .
Antileishmanial Activity
- Field : Pharmacology
- Application : Bergenin has shown potential antileishmanial activity .
- Method : The antileishmanial activity of bergenin was tested in vitro and in vivo .
Trypanocidal Activity
- Field : Pharmacology
- Application : Bergenin has shown potential trypanocidal activity .
- Method : The trypanocidal activity of bergenin was tested in vitro and in vivo .
Antiviral Activity
- Field : Virology
- Application : Bergenin has shown potential antiviral activity .
- Method : The antiviral activity of bergenin was tested in vitro and in vivo .
Anti-Urolithiatic Activity
- Field : Pharmacology
- Application : Bergenin has shown potential anti-urolithiatic activity .
- Method : The anti-urolithiatic activity of bergenin was tested in vitro and in vivo .
Anti-Hyperuricemic Activity
- Field : Pharmacology
- Application : Bergenin has shown potential anti-hyperuricemic activity .
- Method : The anti-hyperuricemic activity of bergenin was tested in vitro and in vivo .
Anti-Bradykinin Activity
- Field : Pharmacology
- Application : Bergenin has shown potential anti-bradykinin activity .
- Method : The anti-bradykinin activity of bergenin was tested in vitro and in vivo .
Anti-Diabetic Activity
- Field : Endocrinology
- Application : Bergenin has shown potential anti-diabetic activity .
- Method : The anti-diabetic activity of bergenin was tested in vitro and in vivo .
Neuroprotective Activity
- Field : Neurology
- Application : Bergenin has shown potential neuroprotective activity .
- Method : The neuroprotective activity of bergenin was tested in vitro and in vivo .
Hepatoprotective Activity
Safety And Hazards
properties
IUPAC Name |
[3,8,10-trihydroxy-2-(hydroxymethyl)-9-methoxy-6-oxo-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-4-yl] 3,4,5-trihydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O13/c1-31-16-10(25)4-7-12(15(16)28)17-19(34-21(7)30)18(14(27)11(5-22)32-17)33-20(29)6-2-8(23)13(26)9(24)3-6/h2-4,11,14,17-19,22-28H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKSHSFQTWCKTFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1O)C3C(C(C(C(O3)CO)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC2=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-o-Galloylbergenin | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3R,4S,5R)-5-(6-methoxypurin-9-yl)-3,4-bis(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate](/img/structure/B150104.png)
![N,N-Dimethyl-2-[4-[(E)-2-(3-methyl-1,2-oxazol-5-yl)ethenyl]phenoxy]ethanamine;hydrochloride](/img/structure/B150113.png)
![(8S,9S,11S,13S,14S,16R,17R)-16-fluoro-11-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol](/img/structure/B150120.png)
